Cas no 680860-54-2 ( )

• Product Name: &nbsp
• CAS No: 680860-54-2
• MF: C₄H₁₀N₂O₄S
• MW: 182.198199748993
• CID: 876251
• PubChem ID: 11159683
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, (aminosulfonyl)-, 1-methylethyl ester (9CI)
• propan-2-yl N-sulfamoylcarbamate
• DTXSID50457202
• Carbamic acid, (aminosulfonyl)-, 1-methylethyl ester (9CI)
• 680860-54-2
•  

• Inchi： 1S/C4H10N2O4S/c1-3(2)10-4(7)6-11(5,8)9/h3H,1-2H3,(H,6,7)(H2,5,8,9)
• InChI Key： CAJYFXZTNVODDF-UHFFFAOYSA-N
• SMILES： S(N)(NC(=O)OC(C)C)(=O)=O

Computed Properties

• Exact Mass: 182.03612798g/mol
• Monoisotopic Mass: 182.03612798g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 107Ų